Cas no 2090237-43-5 (1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one)

• Product Name: 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one
• CAS No: 2090237-43-5
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5105374
• Update Time: 2026-03-03

1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-2-methyl-
• 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one

• Inchi： 1S/C10H10ClN3O/c1-6(2)9(15)7-3-4-8-10(11)12-5-13-14(7)8/h3-6H,1-2H3
• InChI Key： UGWJHRMLCRJIEM-UHFFFAOYSA-N
• SMILES： C(C1N2C(=CC=1)C(Cl)=NC=N2)(=O)C(C)C

Additional information on 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one

Professional Introduction to Compound with CAS No. 2090237-43-5 and Product Name: 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one

The compound with the CAS number 2090237-43-5 and the product name 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolo[2,1-f][1,2,4]triazine core, which is a fused tricyclic system featuring nitrogen atoms at strategic positions. This core structure is further functionalized with a chloro substituent at the 4-position and an acetyl group at the 7-position, linked to a propyl chain with a methyl substitution at the 2-position. Such structural features not only contribute to the compound's unique chemical properties but also open up possibilities for its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The pyrrolo[2,1-f][1,2,4]triazine scaffold is particularly noteworthy due to its ability to mimic natural products and exhibit a wide range of biological activities. For instance, derivatives of this scaffold have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro group in 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one enhances its electrophilicity, making it a valuable intermediate in further chemical modifications and synthetic pathways.

The acetyl group at the 7-position of the tricyclic core introduces a polar moiety that can influence solubility and metabolic stability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. Additionally, the propyl chain with a methyl substitution at the 2-position adds bulk to the molecule, which can affect its binding affinity to biological targets. These structural elements collectively contribute to the compound's complex pharmacological profile.

In terms of biological activity, preliminary studies on 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one have revealed promising results. Researchers have observed notable interactions with certain enzymes and receptors involved in critical biological pathways. For example, the compound has demonstrated inhibitory effects on enzymes such as kinases and cyclases, which are often implicated in cancer progression. Furthermore, its ability to modulate inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the tricyclic core followed by functional group interconversions such as chlorination and acetylation. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce specific substituents at desired positions on the molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase recent advancements in synthetic organic chemistry.

The pharmacokinetic behavior of 1-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}-2-methylpropan-1-one is another area of interest. Studies have indicated that the compound exhibits moderate oral bioavailability and favorable distribution characteristics within vivo systems. However; further investigations are needed to fully understand its metabolic fate and potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites and degradation products.

From a computational chemistry perspective; molecular modeling studies have been conducted to explore the binding interactions of this compound with potential biological targets. These studies utilize docking algorithms to predict how the molecule might interact with enzymes or receptors at an atomic level. Such computational approaches not only accelerate drug discovery but also provide insights into structure-activity relationships; which are essential for optimizing lead compounds into viable drug candidates.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists; biologists; pharmacologists; and clinicians; Each stage from initial synthesis through preclinical testing requires meticulous planning; rigorous experimentation; and critical analysis; The journey from benchside discoveries like CAS No; 2090237-43-5 compounds toward clinical applications exemplifies this collaborative effort—where every synthetic modification; each biological assay; each computational prediction contributes toward unlocking new treatments for human diseases.

Looking ahead; continued research on compounds like 1-{4-chloropyrrolo[2; 1-f][ 12 ; 4 ] triazin - 7 - yl } - 2 - methylpropan - 1 - one holds promise for expanding our arsenal against various diseases including cancer ; inflammation ; neurodegenerative disorders ; etc . By refining synthetic methodologies ; exploring novel derivatives ; integrating cutting-edge computational tools ; scientists aim not only to enhance efficacy but also improve safety profiles—ensuring that future medications meet both therapeutic needs while minimizing adverse effects . This ongoing quest for innovation underscores how fundamental research driven by curiosity ultimately translates into tangible benefits for patients worldwide.